2-amino-5-(N,N-dimethylaminosulfonyl)-1,3,4-thiadiazole

• Molecular Formula: C4H8N4O2S2
• Molecular Weight: 208.3 g/mol
• IUPAC Name: 5-amino-N,N-dimethyl-1,3,4-thiadiazole-2-sulfonamide
• InChI: InChI=1S/C4H8N4O2S2/c1-8(2)12(9,10)4-7-6-3(5)11-4/h1-2H3,(H2,5,6)
• InChI Key: NEKGFZXLZYSKQX-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)C1=NN=C(S1)N

Description

2-amino-5-(N,N-dimethylaminosulfonyl)-1,3,4-thiadiazole is a useful research compound. Its molecular formula is C4H8N4O2S2 and its molecular weight is 208.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-Acetamido-5-(N,N-dimethylaminosulfonyl)-1,3,4-thiadiazole (250 grams) and concentrated hydrochloric acid (1 L) were charged into a glass reaction vessel fitted with a mechanical stirrer, reflux condenser and thermometer. This mixture was refluxed for a period of about 2 hours. It was then cooled to room temperature, filtered and the solvent stripped from the filtrate using a rotary evaporator. The solid residue was washed with 10% aqueous sodium carbonate (200 ml), air dried, then crystallized from isopropanol. These crystals were the desired product 2-amino-5-(N,N-dimethylaminosulfonyl)-1,3,4-thiadiazole and having a melting point of 188°-190° C.